
Application Note: Quantification of Dinocap
Isomers in Soil using GC-MS/MS

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dinocap

Cat. No.: B1148560 Get Quote

Abstract

This application note details a comprehensive protocol for the quantification of dinocap
isomers in soil samples using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Dinocap, a fungicide and acaricide, exists as a complex mixture of six dinitrophenyl crotonate

isomers. The analysis of these isomers is challenging due to their structural similarity and

thermal lability. This protocol employs a QuEChERS (Quick, Easy, Cheap, Effective, Rugged,

and Safe) based extraction method followed by a robust GC-MS/MS analysis. While standard

reference materials for all individual isomers are not commercially available, this method

provides a framework for their separation and quantification, focusing on key isomers and

acknowledging the analytical difficulties.

Introduction
Dinocap is a non-systemic fungicide and acaricide used to control powdery mildew on various

crops. The commercial product is a mixture of six isomeric compounds, which are esters of

dinitrophenols with crotonic acid. These isomers differ in the substitution pattern of the nitro and

octyl groups on the phenyl ring.[1][2][3][4] The primary isomers are 2,4-dinitro-6-octylphenyl

crotonates and 2,6-dinitro-4-octylphenyl crotonates, where the octyl group itself is a mixture of

1-methylheptyl, 1-ethylhexyl, and 1-propylpentyl isomers. Due to potential environmental

accumulation and toxicity, a reliable method for quantifying dinocap residues in soil is

essential.
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Gas chromatography offers superior separation for these isomers compared to liquid

chromatography. However, dinocap isomers are susceptible to thermal degradation in the GC

inlet, which can lead to the formation of their corresponding dinitrophenols, complicating

accurate quantification. This protocol is designed to minimize such degradation and provide a

reliable quantification method using the high selectivity and sensitivity of tandem mass

spectrometry.

Experimental Protocol
Sample Preparation: QuEChERS Extraction
The QuEChERS method is a widely adopted sample preparation technique for pesticide

residue analysis in various matrices, including soil.[5][6][7][8][9]

Materials:

50 mL polypropylene centrifuge tubes

Acetonitrile (ACN), pesticide residue grade

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Sodium citrate tribasic dihydrate (Na₃C₆H₅O₇·2H₂O)

Sodium citrate dibasic sesquihydrate (Na₂HC₆H₅O₇·1.5H₂O)

Dispersive SPE (d-SPE) tubes containing MgSO₄ and Primary Secondary Amine (PSA)

sorbent

High-speed centrifuge

Vortex mixer

Procedure:

Weigh 10 g of homogenized soil into a 50 mL centrifuge tube. If the soil is dry, add 7 mL of

deionized water and allow it to hydrate for 30 minutes.[5][6]
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Add 10 mL of acetonitrile to the tube.

Add the salting-out mixture: 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and

0.5 g sodium citrate dibasic sesquihydrate.

Immediately cap the tube and vortex vigorously for 1 minute to ensure proper mixing and

prevent the formation of MgSO₄ agglomerates.

Centrifuge the tube at ≥4000 rpm for 5 minutes.

Transfer a 1 mL aliquot of the upper acetonitrile layer into a d-SPE tube containing 150 mg

MgSO₄ and 50 mg PSA.

Vortex the d-SPE tube for 30 seconds.

Centrifuge at high speed for 2 minutes.

Transfer the cleaned extract into an autosampler vial for GC-MS/MS analysis.

GC-MS/MS Analysis
Instrumentation:

Gas chromatograph equipped with a tandem quadrupole mass spectrometer (GC-MS/MS).

A low-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-

5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness.

GC Parameters:

Injector: Programmable Temperature Vaporization (PTV), Splitless mode.

Injector Temperature Program: Start at a low temperature (e.g., 70°C) and rapidly ramp to a

final temperature (e.g., 250°C) to minimize thermal degradation of dinocap isomers. Note:

The optimization of the injector temperature is critical for accurate quantification.

Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

Oven Temperature Program:
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Initial temperature: 70°C, hold for 2 minutes.

Ramp 1: 25°C/min to 150°C.

Ramp 2: 3°C/min to 220°C.

Ramp 3: 15°C/min to 300°C, hold for 5 minutes.

Injection Volume: 1 µL.

MS/MS Parameters:

Ionization Mode: Electron Impact (EI), 70 eV.

Ion Source Temperature: 230°C.

Transfer Line Temperature: 280°C.

Collision Gas: Argon at 1.5 mTorr.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

Data Presentation
Quantitative data for the dinocap isomers should be summarized in a clear and structured

table to facilitate comparison. The following table provides a template for presenting the key

quantitative parameters for the dinocap isomers.

Table 1: GC-MS/MS MRM Parameters for Dinocap Isomers
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Analyte
(Isomer)

Retention
Time
(min)

Precursor
Ion (m/z)

Product
Ion (m/z)
(Quantifie
r)

Collision
Energy
(eV)

Product
Ion (m/z)
(Qualifier)

Collision
Energy
(eV)

Dinocap

Isomer 1

User

Determine

d

69 41
User

Optimized
57

User

Optimized

Dinocap

Isomer 2

User

Determine

d

69 41
User

Optimized
57

User

Optimized

Dinocap

Isomer 3

User

Determine

d

69 41
User

Optimized
57

User

Optimized

Dinocap

Isomer 4

User

Determine

d

69 41
User

Optimized
57

User

Optimized

Dinocap

Isomer 5

User

Determine

d

69 41
User

Optimized
57

User

Optimized

Dinocap

Isomer 6

User

Determine

d

69 41
User

Optimized
57

User

Optimized

Note: The precursor ion m/z 69 corresponds to the crotonate moiety and is likely common to all

isomers. However, identification of isomers relies on chromatographic separation. Collision

energies should be optimized for the specific instrument used, typically in the range of 5-20 eV.

Visualization
Experimental Workflow
The overall experimental workflow from sample collection to data analysis is depicted in the

following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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